Cas no 326894-70-6 (2-Chloro-5-methyl-4-(trifluoromethyl)pyridine)
326894-70-6 structure
Product Name:2-Chloro-5-methyl-4-(trifluoromethyl)pyridine
CAS No:326894-70-6
MF:C7H5ClF3N
MW:195.569511175156
MDL:MFCD18206738
CID:4669320
PubChem ID:88575394
Update Time:2024-11-04
2-Chloro-5-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-methyl-4-(trifluoromethyl)pyridine
- PS-15769
- DS-013118
- 326894-70-6
- P20086
- MFCD18206738
- 2-Chloro-5-methyl-4-trifluoromethyl-pyridine
- SCHEMBL10187259
- MXHVZQKAPDIULO-UHFFFAOYSA-N
- EN300-6480408
- CS-0309429
- PB42548
- SY247167
- 2-Chloro-5-methyl-4-(trifluoromethyl)pyridine
-
- MDL: MFCD18206738
- Inchi: 1S/C7H5ClF3N/c1-4-3-12-6(8)2-5(4)7(9,10)11/h2-3H,1H3
- InChI Key: MXHVZQKAPDIULO-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=C(C=N1)C
Computed Properties
- Exact Mass: 195.0062613g/mol
- Monoisotopic Mass: 195.0062613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 198.1±35.0 ºC (760 Torr),
- Flash Point: 73.6±25.9 ºC,
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
2-Chloro-5-methyl-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D633786-100mg |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 97% | 100mg |
$285 | 2024-07-21 | |
| eNovation Chemicals LLC | D633786-250MG |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 97% | 250mg |
$455 | 2024-07-21 | |
| eNovation Chemicals LLC | D633786-500MG |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 97% | 500mg |
$760 | 2024-07-21 | |
| eNovation Chemicals LLC | D633786-1G |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 97% | 1g |
$1140 | 2024-07-21 | |
| eNovation Chemicals LLC | D633786-5G |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 97% | 5g |
$3430 | 2024-07-21 | |
| Enamine | EN300-6480408-0.05g |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 95% | 0.05g |
$214.0 | 2023-05-29 | |
| Enamine | EN300-6480408-0.1g |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 95% | 0.1g |
$319.0 | 2023-05-29 | |
| Enamine | EN300-6480408-0.25g |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 95% | 0.25g |
$456.0 | 2023-05-29 | |
| Enamine | EN300-6480408-0.5g |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 95% | 0.5g |
$718.0 | 2023-05-29 | |
| Enamine | EN300-6480408-1.0g |
2-chloro-5-methyl-4-(trifluoromethyl)pyridine |
326894-70-6 | 95% | 1g |
$921.0 | 2023-05-29 |
2-Chloro-5-methyl-4-(trifluoromethyl)pyridine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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